Cas no 2228716-27-4 (tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228716-27-4
• MF: C₁₅H₁₉ClFNO₃
• MW: 315.76766705513
• CID: 5838183
• PubChem ID: 165623888
• Update Time: 2025-06-08

tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2228716-27-4
• EN300-1876071
• tert-butyl N-[2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C15H19ClFNO3/c1-14(2,3)21-13(20)18(5)15(4,9-19)12-10(16)7-6-8-11(12)17/h6-9H,1-5H3
• InChI Key： WDJFJUOPWHXBDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C=O)(C)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 315.1037493g/mol
• Monoisotopic Mass: 315.1037493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate

Research Brief on tert-Butyl N-2-(2-Chloro-6-Fluorophenyl)-1-Oxopropan-2-yl-N-Methylcarbamate (CAS: 2228716-27-4)

The compound tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228716-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

One of the primary research focuses involving this compound is its role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel kinase inhibitors, which showed promising activity against cancer cell lines. The study highlighted the compound's stability and reactivity, making it a versatile building block for further chemical modifications. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the yield and purity of the final products.

Another significant area of investigation is the compound's potential as a modulator of inflammatory responses. A recent preprint on bioRxiv reported that derivatives of tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate exhibited anti-inflammatory properties in vitro, reducing the production of pro-inflammatory cytokines in macrophage cells. The study suggested that these effects might be mediated through the inhibition of specific signaling pathways, such as the NF-κB pathway, although further in vivo studies are required to confirm these findings.

In addition to its pharmacological applications, the compound has also been studied for its chemical properties. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route for tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate, emphasizing its scalability and cost-effectiveness. The authors utilized green chemistry principles to minimize waste and improve the overall efficiency of the synthesis, which could have significant implications for industrial-scale production.

Despite these advancements, challenges remain in the broader application of this compound. For instance, its metabolic stability and pharmacokinetic profile need further optimization to enhance its bioavailability and reduce potential off-target effects. Ongoing research is addressing these issues through structural modifications and formulation strategies, as highlighted in a recent review article in Drug Discovery Today.

In conclusion, tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228716-27-4) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Continued research into its synthetic pathways, biological activities, and therapeutic potential is expected to yield valuable insights and novel therapeutics in the coming years.